Cas no 67503-08-6 (2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid)

2'-Oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid is a spirocyclic indoline derivative featuring a cyclopropane ring fused to the indole scaffold. This compound is of significant interest in medicinal chemistry due to its rigid, three-dimensional structure, which enhances binding selectivity and metabolic stability. The presence of both a carboxylic acid and a ketone functional group allows for versatile derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. Its spirocyclic framework is particularly advantageous for probing sterically constrained targets, such as enzyme active sites or receptor pockets. This compound is commonly utilized in the development of pharmaceuticals, especially for central nervous system (CNS) and oncology-related applications.
2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid structure
67503-08-6 structure
Product Name:2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid
CAS No:67503-08-6
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD09035086
CID:1717047
PubChem ID:12434260
Update Time:2025-05-21

2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-oxospiro[1H-indole-3,2'-cyclopropane]-1'-carboxylic acid
    • 2'-Oxospiro[cyclopropane-1,3'-indoline]-2-carboxylic acid
    • 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid
    • Racemic-(1r,2r)-2'-oxospiro[cyclopropane-1,3'-indoline]-2-carboxylic acid
    • AKOS004123329
    • P10671
    • MFCD09035086
    • 67503-08-6
    • SCHEMBL14487926
    • WQBMGVVIMKVWJT-UHFFFAOYSA-N
    • AKOS023402019
    • AS-50596
    • CS-0057745
    • 2'-Oxospiro[cyclopropane-1,3'-indoline]-2-carboxylicacid
    • PB16093
    • EN300-746716
    • 2'-OXO-1',2'-DIHYDROSPIRO[CYCLOPROPANE-1,3'-INDOLE]-2-CARBOXYLIC ACID
    • Z1508969555
    • 2'-oxo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-3-carboxylic acid
    • MDL: MFCD09035086
    • Inchi: 1S/C11H9NO3/c13-9(14)7-5-11(7)6-3-1-2-4-8(6)12-10(11)15/h1-4,7H,5H2,(H,12,15)(H,13,14)
    • InChI Key: WQBMGVVIMKVWJT-UHFFFAOYSA-N
    • SMILES: O=C1C2(C3C=CC=CC=3N1)CC2C(=O)O

Computed Properties

  • Exact Mass: 203.058243149g/mol
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 504.1±50.0 °C at 760 mmHg
  • Flash Point: 263.5±32.9 °C

2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid Security Information

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Additional information on 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid

2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid (CAS No. 67503-08-6): A Comprehensive Overview

The compound 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid, identified by the CAS registry number 67503-08-6, is a fascinating molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule connects a cyclopropane ring and an indoline ring, creating a highly strained yet versatile framework. The presence of the oxo group (a carbonyl group) at the 2' position further enhances its reactivity and potential applications in various fields.

Recent studies have highlighted the significance of spiro compounds like 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid in drug discovery and material science. The strained cyclopropane ring imparts unique electronic properties, making this compound a promising candidate for designing novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing complex molecular architectures with tailored functionalities.

The synthesis of 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid involves a multi-step process that typically includes cyclization reactions and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. These methods often utilize transition metal catalysts or enzymes to facilitate key transformations, such as the formation of the spiro ring system.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an anticancer agent by targeting specific oncogenic pathways and inducing apoptosis in cancer cells.

In material science, this compound has been explored for its role in constructing advanced materials with unique mechanical and electronic properties. Its spiro structure contributes to the formation of rigid frameworks that can be used in designing high-strength polymers or lightweight composites.

From an environmental perspective, researchers have investigated the biodegradation potential of 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid. Studies indicate that under aerobic conditions, it undergoes rapid microbial degradation, reducing its environmental persistence and ecological risks.

In conclusion, 2'-oxospiro[cyclopropane-2,3'-indoline]-1-carboxylic acid (CAS No. 67503-08-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for advancing scientific research and industrial applications. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play a pivotal role in shaping future innovations across various sectors.

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